Cas no 146496-85-7 (3,4,7,8-Tetramethylglycouril)
3,4,7,8-Tetramethylglycouril Chemical and Physical Properties
Names and Identifiers
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- 3,4,7,8-Tetramethylglycouril
- Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1,3a,6,6a-tetramethyl-, cis-
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- Inchi: 1S/C8H14N4O2/c1-7-8(2,11(3)5(13)9-7)12(4)6(14)10-7/h1-4H3,(H,9,13)(H,10,14)/t7-,8+
- InChI Key: VAVWMGOZIGAEOE-OCAPTIKFSA-N
- SMILES: C1(=O)N[C@@]2(C)NC(=O)N(C)[C@@]2(C)N1C
3,4,7,8-Tetramethylglycouril Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T302815-1mg |
3,4,7,8-Tetramethylglycouril |
146496-85-7 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | T302815-10mg |
3,4,7,8-Tetramethylglycouril |
146496-85-7 | 10mg |
$1642.00 | 2023-05-17 |
3,4,7,8-Tetramethylglycouril Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 3,4,7,8-Tetramethylglycouril
3,4,7,8-Tetramethylglycouril: A Comprehensive Overview
The compound with CAS No. 146496-85-7, commonly referred to as 3,4,7,8-Tetramethylglycouril, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of glycouril, a bicyclic structure known for its unique chemical properties. The presence of four methyl groups at positions 3, 4, 7, and 8 imparts distinct characteristics to the molecule, making it a subject of interest in both academic research and practical applications.
3,4,7,8-Tetramethylglycouril exhibits a complex molecular structure that combines the rigidity of the glycouril framework with the flexibility introduced by the methyl substituents. This combination results in a compound that is both stable and versatile. Recent studies have highlighted its potential as a building block for advanced materials, particularly in the development of high-performance polymers and surfactants. Its ability to form stable complexes with various metal ions has also made it a valuable tool in coordination chemistry.
The synthesis of 3,4,7,8-Tetramethylglycouril involves a multi-step process that typically begins with the preparation of glycouril derivatives. The introduction of methyl groups at specific positions requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and alkylation reactions, to achieve the desired product. These methods have been refined over time to enhance efficiency and scalability.
One of the most promising applications of 3,4,7,8-Tetramethylglycouril lies in its use as a precursor for functional materials. For instance, its incorporation into polymer networks has been shown to significantly improve mechanical properties such as tensile strength and thermal stability. Additionally, its amphiphilic nature makes it an effective surfactant in emulsion polymerization processes. Recent advancements in nanotechnology have further expanded its utility as a stabilizing agent for nanoparticles.
The unique electronic properties of 3,4,7,8-Tetramethylglycouril have also positioned it as a candidate for applications in optoelectronics. Studies have demonstrated its potential as an organic semiconductor material due to its ability to form ordered molecular assemblies. These assemblies exhibit favorable charge transport characteristics, making them suitable for use in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.
In terms of biological applications,3,4,7,8-Tetramethylglycouril has shown promise as a drug delivery vehicle. Its biocompatible nature and ability to encapsulate hydrophobic drugs make it an attractive candidate for targeted drug delivery systems. Recent research has focused on optimizing its loading capacity and release kinetics to enhance therapeutic efficacy.
From an environmental perspective,3,4,7,8-Tetramethylglycouril's stability and biodegradability are critical factors influencing its industrial adoption. Studies indicate that under certain conditions,it can undergo controlled degradation without releasing harmful byproducts.This property aligns with growing demands for sustainable chemical solutions across various industries.
In conclusion,3,4,7,8-Tetramethylglycouril (CAS No. 146496-85-7) stands out as a versatile compound with diverse applications spanning materials science,biochemistry,and nanotechnology.Advances in synthetic methodologies coupled with insights into its structural properties continue to unlock new possibilities for this intriguing molecule.As research progresses,it is likely that 3,4,7,8-Tetramethylglycouril will play an increasingly important role in shaping innovative solutions across multiple disciplines.
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